![molecular formula C7H16<br>CH3CH(CH3)(CH2)3CH3<br>C7H16 B165397 2-Methylhexane CAS No. 591-76-4](/img/structure/B165397.png)
2-Methylhexane
Overview
Description
2-Methylhexane (C7H16), also known as isoheptane or ethylisobutylmethane, is an isomer of heptane . It is structurally a hexane molecule with a methyl group attached to its second carbon atom .
Synthesis Analysis
The retrosynthetic analysis for this compound can be represented as follows: CH3CH2CH2CH2CH(CH3)CH3 ← CH3CH2CH2C≡CBr ← CH3CH2CH2C≡CH .Molecular Structure Analysis
The this compound molecule contains a total of 22 bonds. There are 6 non-H bonds and 3 rotatable bonds . The 2D chemical structure image of this compound is also called the skeletal formula, which is the standard notation for organic molecules .Chemical Reactions Analysis
On the NFPA 704 scale, this compound is listed as a reactivity level-0 chemical, along with various other alkanes . In fact, most alkanes are unreactive except in extreme conditions, such as combustion or strong sunlight .Physical and Chemical Properties Analysis
This compound is a clear colorless liquid . It has a density of 0.679 g/mL at 25 °C (lit.) . Its melting point is -118 °C (lit.) and boiling point is 90 °C (lit.) .Scientific Research Applications
Cracking Mechanism on Catalysts
Research has shown that the cracking of 2-methylhexane on certain catalysts results in the formation of hydrogen, paraffins, olefins, and aromatics. This process involves two main mechanisms: initiation by protolysis and chain processes involving isomerization, hydrogen transfer, and disproportionation. The reaction's behavior changes with varying temperatures, affecting the primary products and the rate of conversion (Bamwenda, Zhao, & Wojciechowski, 1994).
Steam Deactivation of Catalysts
Studies on the steam deactivation of Y zeolites using this compound cracking demonstrated that increased severity of steam treatment reduces the number and strength of catalyst acid sites. This change in acidity alters the product selectivity by changing relative rates of various catalytic cycles in the cracking process (Yaluris, Madon, & Dumesic, 1999).
Synthesis Improvement
An improved method for synthesizing 2-methylhexan-2-ol has been developed, which shortens experiment time and increases yield. This method addresses questions that existed in previous experiments and uses enhanced equipment (Bi Jian-hong, 2012).
Demethylation and Electronic Structure
Research into the electronic structure of this compound has shown that hydrogen pressure changes the direction of demethylation, promoting the elimination of methyl groups bonded to tertiary atoms. This study provides insights into the electron density distribution within the molecule (Levitskii et al., 1974).
Biodegradation Under Methanogenic Conditions
This compound, among other iso-alkanes, has been studied for its biodegradation under methanogenic conditions. Certain iso-alkanes resist degradation when incubated individually but are depleted in a mixture, indicating co-metabolism. This research contributes to understanding the fate of petroleum and refined products in the environment (Abu Laban et al., 2015).
Low-Temperature Oxidation
The low-temperature oxidation of this compound has been examined, revealing the formation of intermediates with multiple oxygen atoms. This study contributes to understanding the third O2 addition process in this compound low-temperature oxidation and its role in auto-ignition at low temperatures (Wang et al., 2017).
Mechanism of Action
Target of Action
2-Methylhexane, also known as isoheptane, is an isomer of heptane . It is structurally a hexane molecule with a methyl group attached to its second carbon atom Alkanes are generally unreactive except under extreme conditions .
Mode of Action
The mode of action of this compound primarily involves combustion in the presence of oxygen and flame . It combusts mostly completely into water and carbon dioxide . With UV-light and mixed with halogens in solvents, usually bromine in 1,1,1-trichloroethane, a substitution reaction occurs .
Pharmacokinetics
As an alkane, it is insoluble in water but soluble in many organic solvents . It is more commonly considered as a solvent itself
Result of Action
The primary result of this compound’s action is the production of water and carbon dioxide through combustion . These products are integral to various biological and environmental processes. Water contributes to hydration and various biochemical reactions, while carbon dioxide is involved in photosynthesis and cellular respiration.
Action Environment
The action of this compound is influenced by environmental factors such as the presence of oxygen, flame, and UV-light . Its combustion is facilitated in the presence of oxygen and flame, resulting in the production of water and carbon dioxide . In the presence of UV-light and halogens in solvents, a substitution reaction occurs .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
2-Methylhexane is an alkane and is generally unreactive except under extreme conditions such as combustion or strong sunlight . It is not a naturally occurring metabolite and is only found in individuals exposed to this compound or its derivatives .
Cellular Effects
As an alkane, it is known to be generally unreactive except under extreme conditions .
Molecular Mechanism
It is structurally a hexane molecule with a methyl group attached to its second carbon atom .
Temporal Effects in Laboratory Settings
In laboratory settings, this compound has been shown to have a lower autoignition temperature and flash point compared to heptane . It also burns with a less sooty flame, emitting higher-frequency radiation
Metabolic Pathways
This compound is not involved in any known metabolic pathways as it is not a naturally occurring metabolite .
Properties
IUPAC Name |
2-methylhexane | |
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Source | PubChem | |
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Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H16/c1-4-5-6-7(2)3/h7H,4-6H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXDHCNNESPLIKD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(C)C | |
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Molecular Formula |
||
Record name | ISOHEPTANE | |
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DSSTOX Substance ID |
DTXSID5052256 | |
Record name | 2-Methylhexane | |
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Molecular Weight |
100.20 g/mol | |
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Physical Description |
Liquid, Colorless liquid; [ICSC], COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR. | |
Record name | Hexane, 2-methyl- | |
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Record name | 2-Methylhexane | |
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Record name | ISOHEPTANE | |
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Boiling Point |
90 °C | |
Record name | ISOHEPTANE | |
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Flash Point |
-18 °C c.c. | |
Record name | ISOHEPTANE | |
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Solubility |
Solubility in water: none | |
Record name | ISOHEPTANE | |
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Density |
Relative density (water = 1): 0.68 | |
Record name | ISOHEPTANE | |
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Vapor Density |
Relative vapor density (air = 1): 3.4 | |
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Vapor Pressure |
66.0 [mmHg], Vapor pressure, kPa at 14.9 °C: 5.3 | |
Record name | 2-Methylhexane | |
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CAS No. |
591-76-4, 31394-54-4 | |
Record name | 2-Methylhexane | |
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Record name | 2-Methylhexane | |
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Record name | Isoheptane | |
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Record name | 2-METHYLHEXANE | |
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Record name | Isoheptane | |
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Record name | 2-methylhexane | |
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Record name | 2-METHYLHEXANE | |
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Melting Point |
-118 °C | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the molecular formula and weight of 2-methylhexane?
A1: this compound has a molecular formula of C₇H₁₆ and a molecular weight of 100.20 g/mol.
Q2: Are there spectroscopic methods to identify different conformations of this compound?
A2: Yes, infrared spectroscopy combined with normal coordinate calculations has been used to identify three distinct conformations of this compound. []
Q3: Can you elaborate on the catalytic cycles involved in the cracking of this compound over USHY zeolites?
A4: Three primary catalytic cycles dominate this compound cracking: * Initiation/desorption cycle: Involves the activation of this compound on Bronsted acid sites, leading to the formation of carbenium ions and subsequent desorption of olefins. * Initiation/β-scission cycle: Similar to the above, but the formed carbenium ions undergo β-scission, producing smaller olefins and paraffins. * Hydride ion transfer/β-scission cycle: Carbenium ions abstract hydride ions from gas phase this compound, followed by β-scission of the resulting ions. []
Q4: How does steam deactivation affect the catalytic activity and selectivity of Y zeolites in this compound cracking?
A5: Steam treatment reduces both the number and strength of acid sites on Y zeolites. This leads to a decrease in the turnover frequency of all surface processes and an overall reduction in site time yield. While the fundamental chemistry remains unchanged, this altered acidity affects selectivity by influencing the relative rates of different catalytic cycles. Notably, olefin selectivity increases due to the favored production of olefins within specific cycles. []
Q5: What is the significance of accessible pockets in zeolite structures for C7 hydrocarbon diffusion, using this compound as an example?
A6: The presence of accessible pockets, as seen in the ITQ-2 zeolite, significantly influences the diffusion of C7 hydrocarbons like this compound. While this compound exhibits restricted movement within the sinusoidal channels of MCM-22, it readily penetrates the chalice-like pores formed by open supercages in ITQ-2. This difference in diffusion behavior highlights the importance of zeolite structure in controlling hydrocarbon mobility and, consequently, reactivity. []
Q6: How is computational chemistry employed to study this compound?
A8: Computational methods provide valuable insights into this compound's behavior. For example: * Monte Carlo simulations: Used to investigate the self- and transport diffusivities of this compound within silicalite, revealing the anisotropy of the self-diffusivity tensor and its dependence on loading. [] * Molecular Dynamics: Employed to study the diffusion of this compound in various zeolites (e.g., ITQ-2, MCM-22, ITQ-1), providing insights into the influence of zeolite structure on hydrocarbon mobility and reactivity. [, ] * Density Functional Theory (DFT): Used to calculate thermodynamic properties of this compound and its radicals, including enthalpies of formation, bond dissociation energies, entropies, and heat capacities. These calculations are crucial for understanding reaction mechanisms and kinetics. [, ]
Q7: Can you elaborate on the use of the anisotropic united atoms (AUA) potential in simulating this compound?
A9: The AUA potential, specifically the AUA4 model, has been successfully employed to simulate various properties of this compound and other branched alkanes. This model accurately predicts equilibrium properties like vapor pressure, enthalpy of vaporization, and liquid density. By optimizing potential parameters for the CH group based on isobutane data, while keeping the CH3 parameters from the AUA4 model, the AUA potential demonstrates good transferability to branched alkanes. This allows for the simulation of larger branched alkanes and the accurate representation of subtle differences between isomers, such as the heptane isomers. [, ]
Q8: Is this compound biodegradable under methanogenic conditions?
A10: Yes, research shows that this compound can be biodegraded under methanogenic conditions, but its degradation is often slow and can be isomer-specific. [, ] In some cases, the presence of other iso-alkanes as co-substrates seems to be necessary for this compound degradation, suggesting potential co-metabolism. []
Q9: What microorganisms are involved in the methanogenic degradation of this compound?
A11: Studies have identified a novel member of the Peptococcaceae family (order Clostridiales) as a key player in the methanogenic degradation of this compound. This bacterium is believed to activate this compound by adding it to fumarate. Archaea belonging to the genera Methanoregula and Methanosaeta are often associated with the degradation process, contributing to methane production. [, ]
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